Cas no 2171642-59-2 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-1,4-oxazepane-6-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-1,4-oxazepane-6-carboxylic acid
• CAS No: 2171642-59-2
• MF: C₂₆H₂₆N₂O₆
• MW: 462.494447231293
• CID: 5810279
• PubChem ID: 165556782
• Update Time: 2025-05-27

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-1,4-oxazepane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-1,4-oxazepane-6-carboxylic acid
• EN300-1545696
• 2171642-59-2
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynoyl]-1,4-oxazepane-6-carboxylic acid

• Inchi： 1S/C26H26N2O6/c1-2-7-23(24(29)28-12-13-33-15-17(14-28)25(30)31)27-26(32)34-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h1,3-6,8-11,17,22-23H,7,12-16H2,(H,27,32)(H,30,31)
• InChI Key： XNASROOQZBQUIP-UHFFFAOYSA-N
• SMILES： O1CCN(C(C(CC#C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC(C(=O)O)C1

Computed Properties

• Exact Mass: 462.17908655g/mol
• Monoisotopic Mass: 462.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 784
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-1,4-oxazepane-6-carboxylic acid

Comprehensive Analysis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-1,4-oxazepane-6-carboxylic acid (CAS No. 2171642-59-2)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-1,4-oxazepane-6-carboxylic acid (CAS No. 2171642-59-2) is a highly specialized chemical entity with significant applications in peptide synthesis and medicinal chemistry. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a 1,4-oxazepane scaffold, makes it a valuable intermediate in the development of novel therapeutics. Researchers and pharmaceutical companies are increasingly interested in this compound due to its potential in targeted drug delivery and bioorthogonal chemistry.

One of the most notable features of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-1,4-oxazepane-6-carboxylic acid is its compatibility with solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary amine protection, allowing for the stepwise construction of complex peptides. This compound’s alkyne functionality (pent-4-ynoyl) further enables click chemistry applications, a hot topic in modern drug discovery. With the rise of personalized medicine, such versatile building blocks are in high demand for creating peptide-based therapeutics.

In recent years, the scientific community has focused on the role of 1,4-oxazepane derivatives in modulating biological activity. This heterocyclic core is known for enhancing pharmacokinetic properties, such as solubility and metabolic stability. The incorporation of 1,4-oxazepane into 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-1,4-oxazepane-6-carboxylic acid suggests its potential in designing next-generation protease inhibitors or GPCR-targeted drugs. These applications align with current trends in AI-driven drug design, where computational tools predict optimal scaffolds for specific targets.

Another key aspect of CAS No. 2171642-59-2 is its carboxylic acid moiety, which facilitates conjugation with other molecules, such as antibodies or nanoparticles. This property is particularly relevant in the context of antibody-drug conjugates (ADCs), a rapidly growing field in oncology. The compound’s alkyne handle also supports bioorthogonal labeling strategies, enabling real-time imaging of drug distribution—a technique frequently searched in academic and industrial research databases.

From a synthetic chemistry perspective, the stability of the Fmoc-protected intermediate under mild conditions makes it attractive for automated peptide synthesizers. This aligns with the increasing automation in laboratories, a trend driven by the need for high-throughput screening. Additionally, the compound’s pent-4-ynoyl group can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction widely used in bioconjugation and materials science.

Environmental and regulatory considerations are also critical when discussing 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-1,4-oxazepane-6-carboxylic acid. Unlike some traditional reagents, this compound is designed for minimal waste generation, supporting green chemistry initiatives. Its efficient purification via standard chromatographic methods further reduces the environmental footprint, a factor increasingly important to sustainability-focused researchers.

In summary, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-1,4-oxazepane-6-carboxylic acid (CAS No. 2171642-59-2) represents a convergence of peptide chemistry, heterocyclic design, and bioorthogonal applications. Its versatility addresses multiple pain points in drug development, from synthetic efficiency to targeted delivery. As the pharmaceutical industry embraces AI and automation, compounds like this will play a pivotal role in accelerating the discovery of life-saving therapies.